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Compound of Interest

Compound Name: Norrimazole carboxylic acid

Cat. No.: B15212994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Norrimazole carboxylic acid (IUPAC Name: 6-methyl-4-oxo-6,7,8,9-tetrahydropyrido[1,2-

a]pyrimidine-3-carboxylic acid). The following procedures are based on best practices for

handling related chemical compounds, as a specific Safety Data Sheet (SDS) for this

compound was not publicly available. It is imperative to handle this compound with care in a

controlled laboratory environment.

Chemical Identifier and Properties
Property Value

IUPAC Name
6-methyl-4-oxo-6,7,8,9-tetrahydropyrido[1,2-

a]pyrimidine-3-carboxylic acid

CAS Number 32092-24-3

Molecular Formula C₁₀H₁₂N₂O₃

Molecular Weight 208.21 g/mol

Personal Protective Equipment (PPE)
When handling Norrimazole carboxylic acid, the following personal protective equipment is

mandatory to ensure personal safety and prevent exposure.
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PPE Category Specific Requirements

Eye Protection

Wear chemical safety goggles or glasses with

side shields that conform to European Standard

EN166 or OSHA's 29 CFR 1910.133

regulations.

Hand Protection

Use chemically resistant, impervious gloves

(e.g., nitrile rubber) that have been inspected for

integrity before use. Follow the manufacturer's

guidelines for breakthrough time and

permeation.

Body Protection
A lab coat or long-sleeved protective clothing

should be worn to prevent skin contact.

Respiratory Protection

In case of dust formation or inadequate

ventilation, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a

particulate filter.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust. Eyewash stations and safety showers must be readily

accessible.

Safe Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust.

Minimize dust generation and accumulation. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Accidental Release Measures:
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Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as detailed above.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Clean-up: Carefully sweep up the spilled solid material, avoiding dust formation, and place it

into a suitable, labeled container for disposal.

Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose

of this material. Contaminated packaging should be disposed of in the same manner as the

product.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water

afterward. Seek immediate medical attention.
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Visualized Workflows and Reactions
The following diagrams illustrate the recommended workflow for handling Norrimazole
carboxylic acid and its potential chemical reactions.
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Safe Handling Workflow for Norrimazole Carboxylic Acid

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set Up in Fume Hood

Weigh Compound

Dissolve or Use in Reaction

Decontaminate Glassware

Dispose of Waste

Remove PPE
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Chemical Reactions of Norrimazole Carboxylic Acid

Potential Products

Norrimazole
Carboxylic Acid

Acid Chloride

+ Thionyl Chloride

Ester

+ Alcohol, Acid Catalyst

Amide

+ Amine, Coupling Agent

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Norrimazole Carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15212994#personal-protective-equipment-for-
handling-norrimazole-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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